Cas no 20241-57-0 (4-phenoxybenzenesulfonic Acid)

• Product Name: 4-phenoxybenzenesulfonic Acid
• CAS No: 20241-57-0
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 2840403
• PubChem ID: 11081501
• Update Time: 2025-04-21

4-phenoxybenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• starbld0019403
• DTXSID10454494
• 4-phenoxybenzene sulfonic acid
• sulfodiphenyl ether
• MYPXYQMABPTFFN-UHFFFAOYSA-N
• 20241-57-0
• DTXCID40405313
• SCHEMBL1133806
• 4-Phenoxybenzenesulfonic acid, AldrichCPR
• 4-phenoxybenzenesulphonic acid
• 4-phenoxybenzenesulfonic Acid

• Inchi： 1S/C12H10O4S/c13-17(14,15)12-8-6-11(7-9-12)16-10-4-2-1-3-5-10/h1-9H,(H,13,14,15)
• InChI Key： MYPXYQMABPTFFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 250.02997997Da
• Monoisotopic Mass: 250.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72Ų